Cas no 454473-66-6 (4-Hydroxy-1-tosylpyrrolidine-2-carboxylic acid)

• Product Name: 4-Hydroxy-1-tosylpyrrolidine-2-carboxylic acid
• CAS No: 454473-66-6
• MF: C₁₂H₁₅NO₅S
• MW: 285.316202402115
• CID: 324782
• PubChem ID: 296099
• Update Time: 2025-07-02

4-Hydroxy-1-tosylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-1-tosylpyrrolidine-2-carboxylic acid
• 4-Hydroxy-1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinecarboxylic acid
• Proline, 4-hydroxy-1-[(4-methylphenyl)sulfonyl]-
• MLS001166266
• 16257-64-0
• HMS2883H18
• NSC165891
• 4-Hydroxy-1-((4-methylphenyl)sulfonyl)proline
• A810385
• 4-hydroxy-1-(4-methylphenyl)sulfonylpyrrolidine-2-carboxylic acid
• 4-hydroxy-1-(p-tolylsulfonyl)pyrrolidine-2-carboxylic acid
• NSC690774
• Z56893188
• 4-Hydroxy-1-(4-methylbenzene-1-sulfonyl)proline
• 20275-18-7
• 4-hydroxy-1-(4-methylbenzenesulfonyl)pyrrolidine-2-carboxylic acid
• SMR000549601
• SCHEMBL21551179
• Oprea1_281947
• BAS 00227648
• AKOS016042493
• Oprea1_617129
• MFCD00215527
• AKOS000264337
• NSC-165891
• 454473-66-6
• FT-0637343
• BB 0259903
• 4-Hydroxy-1-(toluene-4-sulfonyl)-pyrrolidine-2-carboxylic acid
• DTXSID00942395
• 9G-933
• METHYL4-AMINO[1,1-BIPHENYL]-4-CARBOXYLATE
• CHEMBL1870693

• MDL： MFCD00215527
• Inchi： 1S/C12H15NO5S/c1-8-2-4-10(5-3-8)19(17,18)13-7-9(14)6-11(13)12(15)16/h2-5,9,11,14H,6-7H2,1H3,(H,15,16)
• InChI Key： UAFPTDLCLKLJKA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CC(CC1C(=O)O)O)(=O)=O

Computed Properties

• Exact Mass: 285.067
• Monoisotopic Mass: 285.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 522.5 °C at 760 mmHg
• Flash Point: 269.8 °C
• Solubility: Slightly soluble (4.3 g/l) (25 º C),
• PSA: 103.29000
• LogP: 1.22220

Additional information on 4-Hydroxy-1-tosylpyrrolidine-2-carboxylic acid

Recent Advances in the Study of 4-Hydroxy-1-tosylpyrrolidine-2-carboxylic acid (CAS: 454473-66-6)

4-Hydroxy-1-tosylpyrrolidine-2-carboxylic acid (CAS: 454473-66-6) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both a tosyl-protected amine and a carboxylic acid functional group, has shown promising applications in drug discovery and medicinal chemistry. Recent studies have focused on its potential as a building block for novel bioactive molecules and its role in modulating various biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of protease inhibitors. The research team utilized 4-Hydroxy-1-tosylpyrrolidine-2-carboxylic acid to develop a series of novel compounds targeting viral proteases, with several derivatives showing potent activity against SARS-CoV-2 main protease (Mpro). The unique stereochemistry and functional group arrangement of this compound were crucial for achieving optimal binding interactions with the target enzyme.

In the field of cancer research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of 454473-66-6 as a scaffold for developing selective kinase inhibitors. The study highlighted how modifications to the hydroxyl and carboxylic acid groups could fine-tune the compound's selectivity profile against various oncogenic kinases. Particularly noteworthy was the discovery that certain derivatives exhibited dual inhibitory activity against both EGFR and VEGFR2, suggesting potential applications in anti-angiogenic cancer therapy.

From a synthetic chemistry perspective, advances in the preparation of 4-Hydroxy-1-tosylpyrrolidine-2-carboxylic acid have been reported in several recent publications. A 2023 paper in Organic Process Research & Development described an improved synthetic route that increased overall yield from 42% to 68% while reducing the number of purification steps. This advancement is particularly significant for scaling up production for pharmaceutical applications.

The compound's mechanism of action continues to be an active area of investigation. Recent computational studies using molecular dynamics simulations have provided new insights into how 4-Hydroxy-1-tosylpyrrolidine-2-carboxylic acid and its derivatives interact with biological targets at the atomic level. These findings are expected to guide the rational design of more potent and selective drug candidates in the coming years.

Looking forward, researchers anticipate that 454473-66-6 will play an increasingly important role in fragment-based drug discovery. Its well-defined stereochemistry and multiple sites for chemical modification make it an ideal starting point for developing targeted therapeutics. Several pharmaceutical companies have reportedly included derivatives of this compound in their early-stage drug discovery pipelines, particularly for infectious diseases and oncology indications.